Cas no 866472-46-0 (3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL-)
3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL-
- AKOS009232894
- ALBB-030566
- 2-(2-FLUOROPHENYL)-5-METHYL-4H-PYRAZOL-3-ONE
- 1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
- SCHEMBL3533968
- CHEMBL5484598
- LS-10922
- 2-(2-Fluorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
- MFCD00466110
- RJB47246
- DTXCID501633627
- 866472-46-0
- 895-348-0
- 1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
- DTXSID001202194
- 2-(2-fluorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
-
- Inchi: 1S/C10H9FN2O/c1-7-6-10(14)13(12-7)9-5-3-2-4-8(9)11/h2-5H,6H2,1H3
- InChI Key: HPZVFVKXBQLABG-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1C(CC(C)=N1)=O
Computed Properties
- Exact Mass: 192.06989108Da
- Monoisotopic Mass: 192.06989108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.7Ų
3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332394-1g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
866472-46-0 | 95%+ | 1g |
$447 | 2021-06-16 | |
| Chemenu | CM332394-1g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
866472-46-0 | 95%+ | 1g |
$*** | 2023-05-29 | |
| A2B Chem LLC | AJ10101-500mg |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-1g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | >95% | 1g |
$509.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-2g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 2g |
$905.00 | 2023-12-29 | |
| A2B Chem LLC | AJ10101-5g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 5g |
$1591.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-10g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 10g |
$2198.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-25g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 25g |
$3024.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-50g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 50g |
$4190.00 | 2024-04-19 | |
| A2B Chem LLC | AJ10101-100g |
1-(2-Fluorophenyl)-3-methyl-4,5-dihydro-1h-pyrazol-5-one |
866472-46-0 | 95+% | 100g |
$5859.00 | 2024-04-19 |
3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL-
Research Briefing on 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- (CAS: 866472-46-0)
This research briefing provides an overview of the latest advancements and studies related to the chemical compound 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- (CAS: 866472-46-0). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The briefing synthesizes recent findings, methodologies, and implications for future research and development.
The compound 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- is a fluorinated pyrazolone derivative, a class of compounds known for their diverse biological activities. Recent studies have focused on its synthesis, structural characterization, and pharmacological properties. The presence of the fluorine atom at the phenyl ring enhances its metabolic stability and binding affinity to target proteins, making it a promising candidate for drug development.
One of the key areas of research has been the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. The compound's selectivity towards COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Another significant finding is the compound's role in modulating oxidative stress. Recent publications highlight its antioxidant properties, which are attributed to its ability to scavenge free radicals and enhance the activity of endogenous antioxidant enzymes. These properties position it as a potential therapeutic agent for diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.
From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL-. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, addressing challenges related to scalability and environmental impact. These developments are crucial for its transition from laboratory-scale synthesis to industrial production.
In conclusion, the compound 3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL- (CAS: 866472-46-0) exhibits promising pharmacological properties, particularly in anti-inflammatory and antioxidant applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore its therapeutic potential in various disease models. The integration of synthetic chemistry innovations with biological evaluations will be pivotal in advancing this compound towards clinical development.
866472-46-0 (3H-PYRAZOL-3-ONE, 2-(2-FLUOROPHENYL)-2,4-DIHYDRO-5-METHYL-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)